Synthesis of (difluoromethyl)naphthalenes using the ring construction strategy: C–C bond formation on the central carbon of 1,1-difluoroallenes via Pd-catalyzed insertion†
Organic & Biomolecular Chemistry Pub Date: 2019-04-25 DOI: 10.1039/C9OB00540D
Abstract
The insertion of 1,1-difluoroallenes was carried out to form a C–C bond exclusively on their central carbon. o-Bromophenyl-bearing 1,1-difluoroallenes underwent intramolecular insertion in the presence of a palladium catalyst. Regioselective C–C bond formation occurred to form a six-membered carbocycle, leading to pharmaceutically and agrochemically promising difluoromethylated naphthalenes.
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Journal Name:Organic & Biomolecular Chemistry
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